![molecular formula C24H33N3O2 B6461727 1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine CAS No. 2548991-55-3](/img/structure/B6461727.png)
1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine (MPEP) is an agonist of the N-methyl-D-aspartate (NMDA) receptor. It is a synthetic compound that is being studied for its potential therapeutic applications. MPEP is a non-competitive antagonist of the NMDA receptor and has been found to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases.
Scientific Research Applications
1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine has been studied extensively for its potential therapeutic applications. It has been found to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant properties, which may be beneficial for treating neurological disorders. This compound has also been investigated for its potential use in treating depression, anxiety, and other mental health disorders.
Mechanism of Action
1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine is a non-competitive antagonist of the NMDA receptor. It binds to the NMDA receptor, preventing the influx of calcium ions into the cell. This reduces the activity of the NMDA receptor, which leads to the inhibition of glutamate release and the reduction of excitotoxicity.
Biochemical and Physiological Effects
This compound has been found to have neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases. It has also been found to have anti-inflammatory and anti-oxidant properties, which may be beneficial for treating neurological disorders. In addition, this compound has been shown to reduce glutamate release and excitotoxicity, which can help to protect neurons from damage.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine in laboratory experiments is its ability to target the NMDA receptor. This allows researchers to study the effects of NMDA receptor inhibition in a controlled setting. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in certain applications.
Future Directions
There are many potential future directions for research on the therapeutic applications of 1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine. These include further studies on its neuroprotective effects in animal models of stroke, traumatic brain injury, and neurodegenerative diseases. In addition, further research could be conducted on the anti-inflammatory and anti-oxidant properties of this compound and its potential use in treating depression, anxiety, and other mental health disorders. Finally, further research could be conducted on the effects of this compound on the NMDA receptor and its potential use in treating neurological disorders.
Synthesis Methods
1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine can be synthesized by a three-step procedure. The first step involves the reaction of 2-methoxyphenylacetic acid with 1-(2-phenoxyethyl)piperidine in the presence of a base. This reaction yields the intermediate this compound (this compound). The second step involves the reaction of the intermediate with a base to form the final product. The third step involves the purification of the final product by recrystallization.
properties
IUPAC Name |
1-(2-methoxyphenyl)-4-[1-(2-phenoxyethyl)piperidin-4-yl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H33N3O2/c1-28-24-10-6-5-9-23(24)27-17-15-26(16-18-27)21-11-13-25(14-12-21)19-20-29-22-7-3-2-4-8-22/h2-10,21H,11-20H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJPCZLZXNOURGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)CCOC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.